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Compound of Interest

Compound Name: 3-Bromofluorobenzene-13C6

Cat. No.: B12055716

An In-depth Technical Guide to 3-Bromofluorobenzene-13Cs

This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of 3-Bromofluorobenzene-13Cs, an isotopically labeled compound crucial for
research and development in the pharmaceutical and chemical industries. This document is
intended for researchers, scientists, and drug development professionals.

Core Chemical Properties

3-Bromofluorobenzene-13Cs is the 13C isotopically labeled version of 3-Bromofluorobenzene.[1]
The incorporation of six carbon-13 atoms results in a mass shift of +6, making it a valuable tool
in quantitative analysis and mechanistic studies. The physical and chemical properties of the
labeled compound are nearly identical to the unlabeled analogue, with the primary difference
being the molecular weight.

Data Presentation: Physical and Chemical Properties
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Property Bromofluorobenze = Bromofluorobenze  Reference
he ne-*Ce

Molecular Formula CeHaBrF 13CeH4BIrF [1112]

Molecular Weight 175.00 g/mol 180.95 g/mol [1][2]

CAS Number 1073-06-9 1173020-50-2 [1]I3]
Clear, colorless to

Appearance ] o - [4][5]
light yellow liquid

Boiling Point 149-151 °C (lit.) 149-151 °C (lit.) [6]

Melting Point -8 °C - [4]

_ 1.567 g/mL at 25 °C
Density 1.620 g/mL at 25 °C [6]

(it.)

Refractive Index
(n29/D)

1.526 (lit.)

- [6]

Flash Point

102 °F

- [4]

Water Solubility

Insoluble (0.4 g/L)

- [4]

Isotopic Purity

N/A

99 atom % 13C

Chemical Purity

>98.0% (GC)

95% - 99% (CP) [51[7]

Synthesis and Reactivity

3-Bromofluorobenzene is a versatile aromatic compound used extensively in organic synthesis.
[8] Its reactivity allows for the introduction of diverse functional groups, making it a valuable
building block for pharmaceuticals, agrochemicals, and advanced materials like liquid crystals.
[8][9] It is frequently used in cross-coupling reactions, such as Suzuki and Sonogashira
reactions, to construct complex molecular architectures.[8]

The isotopic labeling with 13C does not significantly alter the chemical reactivity, allowing 3-
Bromofluorobenzene-3Cs to be used as a direct substitute for the unlabeled compound in
synthetic procedures where subsequent analysis requires mass differentiation.
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Experimental Protocols and Methodologies

General Synthesis of m-Bromofluorobenzene:
A common laboratory-scale synthesis involves the following steps:

e Reaction Setup: A mixture of a diaryliodonium salt (0.5 mmol), a methylene halide (0.75
mmol), and acetonitrile (1 mL) is added to a 10 mL reaction tube.[6]

o Heating: The reaction mixture is heated to 80 °C for 2 hours with vigorous stirring.[6]

o Workup: After the reaction is complete (monitored by TLC or GC), the mixture is cooled to
room temperature, and 5 mL of water is added.[6]

o Extraction: The product is extracted with ethyl acetate (3 x 10 mL).[6]

 Purification: The combined organic layers are washed with water, dried with anhydrous
sodium sulfate, and the solvent is evaporated under reduced pressure. The crude product is
then purified by silica gel column chromatography using petroleum ether and ethyl acetate
as eluents.[6]

o Confirmation: The structure of the purified m-bromofluorobenzene is confirmed by *H NMR
and 13C NMR.[6][10]

Logical Relationship of 3-Bromofluorobenzene and its 3Ce Isotope
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(Labeled Compound)

Applications

Quantitative Mass Spectrometry

Pharmaceutical Synthesis Agrochemical Production Materials Science (e.g., as internal standard)

Metabolic Flux Analysis

Click to download full resolution via product page

Caption: Relationship between 3-Bromofluorobenzene and its 13Cs variant and their
applications.

Applications in Research and Drug Development

Stable isotope-labeled compounds like 3-Bromofluorobenzene-13Ce are essential tools in
modern research.

» Tracers for Quantitation: Heavy isotopes of elements like carbon are incorporated into drug
molecules to serve as tracers for quantification during the drug development process.[1] This
is particularly useful in pharmacokinetic studies.[1]
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 Internal Standards: Due to its identical chemical behavior and distinct mass, it is an ideal
internal standard for mass spectrometry-based assays, ensuring accurate quantification of
the unlabeled analogue in complex biological matrices.

o Metabolic Flux Analysis: 13C-labeled compounds are widely used in metabolic flux analysis to
trace the metabolic fate of molecules in biological systems.[1]

o High-Resolution NMR: The 13C enrichment provides a strong signal for 13C NMR
spectroscopy, aiding in structural elucidation and reaction mechanism studies.

Experimental Workflow: Synthesis and Purification

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 3-Bromofluorobenzene.

Safety and Handling

3-Bromofluorobenzene is classified as a hazardous chemical.[11]

e Hazards: It is a flammable liquid and vapor.[11][12] It causes skin irritation and serious eye
irritation and may cause respiratory irritation.[11][13] Vapors may form explosive mixtures
with air and can travel to an ignition source and flash back.[11][14]

« Handling Precautions: Use in a well-ventilated area and keep away from heat, sparks, and
open flames.[13][14] All metal parts of equipment must be grounded to avoid ignition by
static electricity discharge.[14] Wear appropriate personal protective equipment (PPE),
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including protective gloves, clothing, and eye/face protection.[13] Avoid breathing mist,
vapors, or spray.[11]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place
designated as a flammables area.[11][13]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[13] Do not let the product enter
drains.[12]

This information is based on the unlabeled compound, and the isotopically labeled version
should be handled with the same precautions. Always consult the specific Safety Data Sheet
(SDS) before handling.[11][12][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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